Cas no 172222-30-9 (Grubbs' 1st generation catalyst)

• Product Name: Grubbs' 1st generation catalyst
• CAS No: 172222-30-9
• MDL: MFCD01090946
• CID: 65908
• PubChem ID: 24881009
• Update Time: 2024-11-08

Grubbs' 1st generation catalyst Chemical and Physical Properties

Names and Identifiers

• Benzylidene-bis(tricyclohexylphosphine)dichlororuthenium
• Bis(tricyclohexylphosphine) benzylidine ruthenium(IV) chloride
• Phenylmethylenebis(tricyclohexlPhosPhine)ruthenium chloride
• Bis-(tricyclohexylphosphine)-benzylideneruthenium
• Benzylidenebis(tricyclohexylphosphine)dichlororuthenium(IV)
• Bis(tricyclohexylphosphine)benzylidine ruthenium(lV) dichloride
• bis(tricyclohexylphosphine)benzylidine ruthenium dichloride
• Grubbs catalyst
• Grubbs Catalyst 1st Generation
• (BENZYLIDENE)BIS(TRICYCLOHEXYLPHOSPHINE)RUTHENIUM(4) DICHLORIDE
• Benzylidenebis(tricyclohexylphosphine)dichlororuthenium
• Benzylidenebis(tricyclohexylphosphine)-dichlororuthenium
• Bis(tricyclohexylphosphine)benzylidene ruthenium (IV) dichloride
• Bis(tricyclohexylphosphine)benzylidine ruthenium(IV) dichloride
• ruthenium phosphine
• Dichloro(benzylidene)bis(tricyclohexylphosphine)ruthenium(II)
• Grubbs Catalyst® C823
• Grubbs Gen.1
• GRUBB'S CATALYST
• Grubbs (1st generation)
• NAD+, Free Acid
• Grubb's catalyst,97%
• GRUBB'S CATALYST 97%
• Benzylidene-bis(tricyclohexylp
• GRUBBS CATALYST, 1ST GENERATION
• Grubbs Catalyst, 1st Generation 97%
• Grubbs' 1st generation catalyst

• MDL： MFCD01090946
• Inchi： 1S/2C18H33P.C7H5.2ClH.Ru/c2*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-7-5-3-2-4-6-7;;;/h2*16-18H,1-15H2;2-6H;2*1H;/q;;-2;;;+2
• InChI Key： WOHBFTHCPWKKBM-UHFFFAOYSA-N
• SMILES： [Ru+4]([Cl-])([Cl-])(=[C-2]C1C=CC=CC=1)(P(C1CCCCC1)(C1CCCCC1)C1CCCCC1)P(C1CCCCC1)(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 800.08700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 49
• Rotatable Bond Count: 7

Experimental Properties

• Color/Form: Purplish red powdered solid
• Density: 1.4330
• Melting Point: 153 °C (dec.) (lit.)
• Boiling Point: 383.4℃ at 760 mmHg
• Flash Point: 195.6℃
• Solubility: 氯仿（少量溶解）、二氯甲烷（少量溶解）
• PSA: 27.18000
• LogP: 10.59820
• Sensitiveness: Sensitive to air and light
• Merck: 13,4565
• Solubility: Soluble in organic solvents, it is usually used in CH2Cl2, benzene or toluene solutions.

Grubbs' 1st generation catalyst Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H228,H315,H319,H335
• Warning Statement： P210,P261,P305+P351+P338
• Hazardous Material transportation number：UN1325 - class 4.1 - PG 2 - Flammable solids, organic, n.o.s., HI: all
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：Ⅱ
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds